Cas no 171243-30-4 (3-Fluoro-5-(trifluoromethyl)benzoyl chloride)

• Product Name: 3-Fluoro-5-(trifluoromethyl)benzoyl chloride
• CAS No: 171243-30-4
• MF: C₈H₃ClF₄O
• MW: 226.555435419083
• MDL: MFCD00061157
• CID: 92071
• PubChem ID: 160871007
• Update Time: 2025-04-18

3-Fluoro-5-(trifluoromethyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-5-(trifluoromethyl)benzoyl chloride
• alpha,alpha,alpha,5-Tetrafluoro-m-toluoyl chloride
• 3-fluoro-5-trifluoromethylbenzoyl chloride
• 3-trifluoromethyl-5-fluorobenzoyl chloride
• α,α,α,5-Tetrafluoro-m-toluoyl Chloride
• BUTTPARK 32\01-72
• à,à,à,5-tetrafluoro-m-toluoyl chloride
• 3-Fluoro-5-(trifluoromethyl)benzoylchloride97%
• 3-Fluoro-5-(trifluoromethyl)benzoyl chloride 97%
• 3-fluoro-5-(trifluoromethyl)benzoylchloride
• BGAKSLBTFLVNAH-UHFFFAOYSA-N
• 3-fluoro-5-(trifluoromethyl)benzoic acid chloride
• 5-fluoro-3-(trifluoromethyl)benzoyl chloride
• Jsp003492
• PC4374Q
• SBB0970
• 3-Fluoro-5-(trifluoromethyl)benzoyl chloride

• MDL： MFCD00061157
• Inchi： 1S/C8H3ClF4O/c9-7(14)4-1-5(8(11,12)13)3-6(10)2-4/h1-3H
• InChI Key： BGAKSLBTFLVNAH-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(=CC(C(F)(F)F)=C1)F)=O
• BRN： 8056839

Computed Properties

• Exact Mass: 225.98100
• Monoisotopic Mass: 225.980855
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.482 g/mL at 25 °C(lit.)
• Boiling Point: 119 °C(lit.)
• Flash Point: Fahrenheit: 165.2 ° f
  Celsius: 74 ° c
  
• Refractive Index: n20/D 1.462(lit.)
• PSA: 17.07000
• LogP: 3.22350
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive

3-Fluoro-5-(trifluoromethyl)benzoyl chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H227-H290-H314
• Warning Statement： P210-P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P390-P403+P235-P405-P406-P501
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S27-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34
• Packing Group：II
• Hazard Level：8
• HazardClass：8
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes